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Compound of Interest

Compound Name:

N-(3-

ethynylphenyl)cyclohexanecarbox

amide

CAS No.: 949761-85-7

Cat. No.: B2537120

Get Quote

Executive Summary & Structural Context
Target Molecule: N-(3-ethynylphenyl)cyclohexanecarboxamide Formula:

Molecular Weight: 227.31 g/mol [1]

This analysis focuses on distinguishing the target molecule from its synthetic precursors (3-

ethynylaniline) and its structural isomers (para-substituted analogs). The molecule consists of

three distinct magnetic environments:

The Amide Linker: A sensitive proton highly dependent on solvent and hydrogen bonding.[1]

The Aromatic Core: A meta-substituted phenyl ring requiring precise splitting analysis.[1][2]

The Aliphatic/Alkyne Termini: A cyclohexane ring (chair conformation) and a terminal alkyne (

).[1]
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Experimental Protocol (Standardized)
To ensure reproducibility and "publication-grade" spectra, the following protocol is

recommended.

Reagents:

Solvent: DMSO-d6 (99.9% D) + 0.03% TMS (Tetramethylsilane).[1]

Rationale: Chloroform (

) often causes the amide proton to broaden due to quadrupole broadening or exchange.
DMSO stabilizes the amide bond via hydrogen bonding, resulting in a sharp, diagnostic
singlet downfield (~9.8 ppm).

Concentration: 5–10 mg of sample in 0.6 mL solvent.

Acquisition Parameters (400 MHz or higher):

Pulse Sequence: Standard 1H (zg30).

Scans (NS): 16 (minimum) to resolve the small meta-coupling constants.

Relaxation Delay (D1): 1.0 s (increase to 5.0 s if accurate integration of the alkyne proton is

critical, as

protons have longer

relaxation times).

Workflow Diagram
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Figure 1: Standardized H-NMR workflow for amide-containing small molecules.
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Comparative Analysis: Product vs. Alternatives
This section objectively compares the H-NMR profile of the target against its precursor and

isomer to demonstrate how to prove identity.

Comparison A: Target vs. Precursor (3-Ethynylaniline)
The synthesis typically involves coupling cyclohexanecarbonyl chloride with 3-ethynylaniline.[1]

Feature
Precursor: 3-
Ethynylaniline

Target Product Diagnostic Note

Amine/Amide

Broad singlet @ 5.2

ppm (

)

Sharp Singlet @ ~9.8

ppm (

)

The shift from 5.2 to

9.8 ppm confirms

acylation.[1]

Aliphatic None
Multiplets @ 1.1–2.4

ppm

Appearance of 11

protons confirms

cyclohexane addition.

[1]

Aromatic

Upfield shift (shielded

by

)

Downfield shift

(deshielded by

)

The amide is electron-

withdrawing, shifting

ortho-protons

downfield.[1]

Comparison B: Target vs. Isomer (Para-Ethynyl)
Distinguishing the meta-isomer (Target) from the para-isomer is critical for Quality Control (QC).
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Feature Target (Meta-Substituted)
Alternative (Para-
Substituted)

Symmetry Asymmetric
Symmetric (

axis)

Aromatic Pattern
4 Distinct Signals(Singlet,

Doublet, Triplet, Doublet)

2 Distinct Signals(Two

Doublets, AA'BB' system)

H-2 Signal Diagnostic Singlet (isolated)
Absent (integrated into

doublets)

Detailed Spectral Assignment (DMSO-d6)
The following table summarizes the chemical shifts (

), multiplicity, and coupling constants (

) for N-(3-ethynylphenyl)cyclohexanecarboxamide.
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Region (ppm) Multiplicity Integral Assignment
Structural
Logic

Amide 9.85 Singlet (s) 1H

Highly

deshielded by

carbonyl

anisotropy

and H-

bonding to

DMSO.[1]

Aromatic 7.82 Singlet (t*) 1H Ar-H (2)

"Isolated"

proton

between

Amide and

Alkyne.[1]

Appears as

singlet or

narrow triplet

(

Hz).[1]

Aromatic 7.65 Doublet (d) 1H Ar-H (6)

Ortho to

Amide;

deshielded by

electron-

withdrawing

carbonyl.[1] (

Hz).[1]

Aromatic 7.30 Triplet (t) 1H Ar-H (5)

Meta to both

substituents.

[1] Standard

benzene

shift.[1] (

Hz).[1]
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Aromatic 7.15 Doublet (d) 1H Ar-H (4)

Ortho to

Alkyne; less

deshielded

than H-6.[1]

Alkyne 4.15 Singlet (s) 1H

Diagnostic for

terminal

alkyne.[1][3]

Shielded by

anisotropy of

the triple

bond.

Aliphatic 2.35 Multiplet (tt) 1H
Cyclohexyl

(1)

Methine

proton

adjacent to

carbonyl.[1]

Aliphatic 1.75 Multiplet 4H
Cyclohexyl

(2,6)

Equatorial/Axi

al protons

near the

carbonyl.

Aliphatic 1.2 - 1.5 Multiplet 6H
Cyclohexyl

(3,4,5)

Distal

methylene

protons.[1]

*Note: The H-2 aromatic proton technically has two meta-couplings, but often appears as a

singlet or unresolved triplet on lower-field instruments (300-400 MHz).[1]

Aromatic Splitting Logic Tree
To confirm the meta-substitution pattern, follow this logic path:
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Figure 2: Decision tree for distinguishing meta-substitution (Target) from para-isomers.

Troubleshooting & Impurities
When analyzing the spectrum, be aware of these common artifacts:

Water Peak: In DMSO-d6, residual water appears at 3.33 ppm.[1] This is distinct from the

product signals but can obscure the alkyne proton if the baseline is poor.

Solution: Use dry DMSO ampoules or apply solvent suppression if the water peak is

massive.

Residual Solvent:

Ethyl Acetate: Quartet at 4.03 ppm, Singlet at 1.99 ppm.[1] (Common from workup).
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DCM: Singlet at 5.76 ppm.[1]

Rotamers: Unlike tertiary amides (e.g., N,N-dimethyl), this secondary amide (

) exists predominantly in the trans (anti) conformation to minimize steric clash between the
cyclohexyl ring and the phenyl ring. You should not see rotamer splitting at room
temperature.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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